Cas no 329696-49-3 (BDC2.5 mimotope 1040-31)

• Product Name: BDC2.5 mimotope 1040-31
• CAS No: 329696-49-3
• MF: C₆₅H₁₀₁N₁₇O₁₆S
• MW: 1408.6667535305
• CID: 5037621
• Update Time: 2025-05-04

BDC2.5 mimotope 1040-31 Chemical and Physical Properties

Names and Identifiers

• BDC2.5 mimotope 1040-31 acetate(329696-49-3 free base)
• BDC2.5 mimotope 1040-31

• Inchi： 1S/C63H97N17O14S.C2H4O2/c1-33(2)29-46(77-57(89)48-17-12-27-80(48)60(92)44(16-11-26-70-63(67)68)74-59(91)50(34(3)4)78-52(84)40(64)30-36-18-20-38(81)21-19-36)55(87)76-47(31-37-32-71-41-14-9-8-13-39(37)41)56(88)79-51(35(5)6)58(90)73-42(15-10-25-69-62(65)66)53(85)72-43(24-28-95-7)54(86)75-45(61(93)94)22-23-49(82)83;1-2(3)4/h8-9,13-14,18-21,32-35,40,42-48,50-51,71,81H,10-12,15-17,22-31,64H2,1-7H3,(H,72,85)(H,73,90)(H,74,91)(H,75,86)(H,76,87)(H,77,89)(H,78,84)(H,79,88)(H,82,83)(H,93,94)(H4,65,66,69)(H4,67,68,70);1H3,(H,3,4)/t40-,42-,43-,44-,45-,46-,47-,48-,50-,51-;/m0./s1
• InChI Key： LSKDGUAKEKENEU-GZIBXPKESA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(=O)O)CCC(=O)O)=O)NC([C@H](CCC/N=C(\N)/N)NC([C@H](C(C)C)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC(C)C)NC([C@@H]1CCCN1C([C@H](CCC/N=C(\N)/N)NC([C@H](C(C)C)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)=O)=O)=O)=O.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 99
• Rotatable Bond Count: 40
• Complexity: 2670
• Topological Polar Surface Area: 581

Additional information on BDC2.5 mimotope 1040-31

Introduction to BDC2.5 mimotope 1040-31 and Its Significance in Modern Research

The compound with the CAS number 329696-49-3 is a specialized molecule that has garnered significant attention in the field of biochemical research. This compound, identified by its unique identifier, is closely associated with the development of novel therapeutic strategies and diagnostic tools. The product name, BDC2.5 mimotope 1040-31, refers to a specific epitope mimic that has been engineered to interact with biological targets in a highly selective manner. This introduction aims to provide an in-depth exploration of this compound, its applications, and the latest research findings that underscore its importance.

In recent years, the study of mimotopes has revolutionized the way researchers approach drug design and disease intervention. Mimotopes are synthetic molecules that mimic the binding properties of natural peptides or proteins, allowing them to interact with biological targets without the complexities associated with full-length biomolecules. The BDC2.5 mimotope 1040-31 is a prime example of such innovation, designed to replicate the binding characteristics of a specific peptide sequence known for its immunogenic properties.

The development of BDC2.5 mimotope 1040-31 has been driven by advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict and design molecules with high precision, ensuring that they can interact with their intended targets effectively. The CAS number 329696-49-3 provides a unique identifier for this compound, facilitating its recognition and use in various scientific applications. This level of specificity is crucial for ensuring that therapeutic interventions are both effective and minimally invasive.

One of the most compelling aspects of BDC2.5 mimotope 1040-31 is its potential in the field of immunotherapy. By mimicking specific epitopes, this compound can stimulate or modulate immune responses in a targeted manner. This has significant implications for the treatment of autoimmune diseases, cancer, and infectious disorders. Recent studies have demonstrated that BDC2.5 mimotope 1040-31 can enhance T-cell activation and proliferation, making it a promising candidate for immunotherapeutic strategies.

Furthermore, the compound has shown promise in preclinical trials as a diagnostic tool. Its ability to bind specifically to target molecules allows for highly sensitive detection methods, which can be crucial for early diagnosis and monitoring of diseases. The precision of BDC2.5 mimotope 1040-31 in recognizing its target epitope has made it an attractive candidate for developing biosensors and diagnostic assays.

The synthesis and characterization of BDC2.5 mimotope 1040-31 have been refined through iterative processes involving both experimental validation and computational analysis. Researchers have leveraged high-throughput screening techniques to optimize the structure and functionality of this mimicope. This approach ensures that the final product not only meets but exceeds the desired specifications for biological activity and stability.

Recent breakthroughs in nanotechnology have also opened new avenues for the application of BDC2.5 mimotope 1040-31. By conjugating this compound with nanoparticles or other advanced materials, researchers can enhance its delivery efficiency and bioavailability. These innovations are particularly relevant for developing targeted drug delivery systems that can overcome barriers such as cellular uptake and distribution within the body.

The role of computational modeling in predicting the behavior of BDC2.5 mimotope 1040-31 cannot be overstated. Advanced algorithms and machine learning techniques have enabled researchers to simulate interactions at an atomic level, providing insights into how this compound behaves within complex biological systems. This computational framework is essential for designing molecules with optimal properties for therapeutic use.

In conclusion, the compound identified by CAS number 329696-49-3 and named BDC2.5 mimotope 1040-31 represents a significant advancement in biochemical research. Its ability to mimic specific epitopes offers numerous applications in immunotherapy, diagnostics, and drug development. The latest research findings underscore its potential as a transformative tool in modern medicine, paving the way for innovative treatments and diagnostic methods.